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Compound of Interest

Compound Name:
3-Amino-3-(4-

hydroxyphenyl)propanoic acid

Cat. No.: B1219115 Get Quote

Introduction

3-Amino-3-(4-hydroxyphenyl)propanoic acid, also known as β-Tyrosine, is a non-

proteinogenic β-amino acid.[1] Its structural features make it a valuable building block in

medicinal chemistry and drug development. For instance, it is a component of tyrosine kinase

receptor inhibitors and is used in the preparation of advanced, environmentally friendly

adhesives. Given its applications in sensitive fields like pharmaceutical research, achieving

high purity is critical. Impurities from the synthesis, such as unreacted starting materials (e.g.,

4-hydroxybenzaldehyde, malonic acid) or side-products, must be effectively removed.[2] This

document outlines established methods for the purification of 3-Amino-3-(4-
hydroxyphenyl)propanoic acid, focusing on solvent washing and recrystallization techniques.

Principle of Purification Methods

Sequential Solvent Washing: This is a straightforward method to remove impurities that have

different solubilities from the desired compound. The crude product is washed with a series

of solvents selected to dissolve specific impurities while leaving the target compound as a

solid. A typical synthesis involves refluxing 4-hydroxybenzaldehyde, malonic acid, and

ammonium acetate in 1-butanol, which results in the precipitation of the product upon

reaction completion.[2] Subsequent washing with boiling solvents can effectively remove

residual reactants and by-products.[2]
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Recrystallization: This is a powerful technique for purifying crystalline solids. The principle

relies on the differential solubility of the compound and its impurities in a chosen solvent at

different temperatures.[3] The crude solid is dissolved in a minimum amount of a suitable hot

solvent, in which the compound has high solubility at elevated temperatures and low

solubility at cooler temperatures.[3] As the solution cools, the purified compound crystallizes,

while the impurities remain dissolved in the solvent (mother liquor).[3] For compounds similar

in structure, recrystallization from boiling water has been shown to be effective.[4]

Physicochemical Properties and Purity Data
The following table summarizes key physicochemical properties of 3-Amino-3-(4-
hydroxyphenyl)propanoic acid, which are essential for its handling and characterization.

Property Value Reference

Molecular Formula C₉H₁₁NO₃ [2][5][6]

Molecular Weight 181.19 g/mol [1][2][5]

Appearance Off-white powder / solid [7]

Melting Point 193-195 °C [6]

Solubility
Slightly soluble in water and

DMSO (heated)
[6]

Purity (Commercial) ≥95% to ≥98% [5][7]

Experimental Protocols
Protocol 1: Purification by Sequential Solvent Washing
This protocol is adapted from a synthetic procedure where the product precipitates from the

reaction mixture and is purified by washing.[2] It is effective for removing unreacted starting

materials and soluble by-products.

Materials and Equipment:

Crude 3-Amino-3-(4-hydroxyphenyl)propanoic acid
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1-Butanol

Ethanol

Deionized Water

Büchner funnel and flask

Filter paper

Beakers

Heating plate

Vacuum oven or desiccator

Procedure:

Initial Filtration: Filter the crude precipitate from the reaction mixture using a Büchner funnel.

1-Butanol Wash: Transfer the solid cake to a beaker and add boiling 1-butanol (e.g., 2 x 50

mL for a ~2.4 g scale reaction). Stir the slurry vigorously for 5-10 minutes.[2]

Filtration: Filter the hot mixture through the Büchner funnel to collect the solid. Discard the

filtrate.

Ethanol Wash: Return the solid to the beaker and add boiling ethanol (e.g., 2 x 50 mL).[2]

Stir the slurry for 5-10 minutes.

Filtration: Filter the hot mixture again to collect the solid.

Water Wash: Wash the collected solid on the filter with deionized water (e.g., 100 mL) to

remove any remaining inorganic salts or highly polar impurities.[2]

Drying: Dry the purified solid in a vacuum oven or desiccator at 80-100 °C for 8-10 hours to

obtain the final product.[2]

Protocol 2: Purification by Recrystallization from Water

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemicalbook.com/synthesis/3-amino-3-4-hydroxyphenyl-propanoic-acid.htm
https://www.chemicalbook.com/synthesis/3-amino-3-4-hydroxyphenyl-propanoic-acid.htm
https://www.chemicalbook.com/synthesis/3-amino-3-4-hydroxyphenyl-propanoic-acid.htm
https://www.chemicalbook.com/synthesis/3-amino-3-4-hydroxyphenyl-propanoic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is based on the general principles of recrystallization and the known solubility

characteristics of similar amino acids.[3][4] It is highly effective for achieving high purity.

Materials and Equipment:

Crude 3-Amino-3-(4-hydroxyphenyl)propanoic acid

Deionized Water

Erlenmeyer flasks

Heating plate with magnetic stirring

Büchner funnel and flask

Filter paper

Ice bath

Vacuum oven

Procedure:

Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a small amount

of deionized water. Heat the mixture to boiling while stirring.[4]

Solvent Addition: Continue adding small portions of hot deionized water until the solid just

completely dissolves.[3][8] Avoid adding an excess of solvent to ensure good recovery.

Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration by passing

the solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed

flask.

Crystallization: Remove the flask from the heat source and allow it to cool slowly to room

temperature. Slow cooling promotes the formation of larger, purer crystals.[3]

Ice Bath Cooling: Once the flask has reached room temperature and crystal formation has

slowed, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.[3]
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Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[3]

Washing: Gently wash the crystals on the filter with a small amount of ice-cold deionized

water to remove any residual mother liquor.

Drying: Dry the crystals in a vacuum oven or desiccator to remove all traces of water.

Purity Assessment
The purity of the final product should be confirmed using one or more of the following analytical

techniques.

Technique Purpose
Typical Parameters &
Expected Results

Melting Point Analysis
Assess purity and confirm

identity.

A sharp melting point range

(e.g., 193-195 °C) indicates

high purity. Impurities typically

broaden and depress the

melting range.[6]

High-Performance Liquid

Chromatography (HPLC)

Quantify purity and detect

impurities.

Reversed-phase HPLC with a

C18 column and a UV detector

is common. Purity is

determined by the relative area

of the main peak.[9][10]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Confirm chemical structure and

identify impurities.

¹H and ¹³C NMR spectra

should match the expected

structure of 3-Amino-3-(4-

hydroxyphenyl)propanoic acid

and be free of significant

impurity signals.[4]

Infrared (IR) Spectroscopy Confirm functional groups.

The IR spectrum should show

characteristic peaks for amino,

hydroxyl, and carboxylic acid

functional groups.[4]
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Visualized Workflows
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Diagram 1: Sequential Washing Workflow

Diagram 1: Sequential Washing Workflow
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Diagram 2: Recrystallization Workflow

Diagram 2: Recrystallization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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